Diethyl [(4-ethenylphenyl)methyl]propanedioate

• CAS No.: 53413-52-8
• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: diethyl 2-[(4-ethenylphenyl)methyl]propanedioate
• InChI: InChI=1S/C16H20O4/c1-4-12-7-9-13(10-8-12)11-14(15(17)19-5-2)16(18)20-6-3/h4,7-10,14H,1,5-6,11H2,2-3H3
• InChI Key: GAZBIBNZQGIVRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=C(C=C1)C=C)C(=O)OCC

Description

Diethyl [(4-ethenylphenyl)methyl]propanedioate is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a flask containing 100 ml of dry ethanol were fed 2.43 g (0.106 mole) of metallic sodium, 50.77 g (0.317 mole) of diethyl malonate and 16.12 g (0.106 mole) of p-vinylbenzyl chloride in dry nitrogen gas atmosphere. The mixture was subjected to reaction at the reflux temperature for 3 hours. 100 ml of pure water was added to the reaction mixture to dissolve the sodium chloride (NaCl) generated by the reaction. Extraction was carried out with three 100 ml-portions of methylene chloride to obtain a methylene chloride solution of the product, i.e., diethyl 2-(p-vinylbenzyl)malonate.